Cas no 35703-32-3 (Cinametic acid)

Cinametic acid structure
Cinametic acid structure
Product Name:Cinametic acid
CAS No:35703-32-3
MF:C12H14O5
MW:238.2366
CID:95112
PubChem ID:6436159
Update Time:2024-02-29

Cinametic acid Chemical and Physical Properties

Names and Identifiers

    • Cinametic acid
    • (2E)-3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]acrylic acid
    • 2-Propenoic acid, 3-[4-(2-hydroxyethoxy)-3-methoxyphenyl]-, (2E)-
    • 3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]-2-propenoic Acid
    • (2E)-3-[4-(2-hydroxyethoxy)-3-methoxyphenyl]prop-2-enoic acid
    • 3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)-2-propenoicaci
    • 3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)-2-propenoicacid
    • 3-[4-(2-Hydroxyethoxy)-3-methoxyphenyl]propenoic acid
    • Cinametic
    • Inchi: 1S/C12H14O5/c1-16-11-8-9(3-5-12(14)15)2-4-10(11)17-7-6-13/h2-5,8,13H,6-7H2,1H3,(H,14,15)
    • InChI Key: YNUMZJCKFQVSRH-HWKANZROSA-N
    • SMILES: O(CCO)C1C=CC(/C=C/C(=O)O)=CC=1OC

Computed Properties

  • Exact Mass: 238.08400
  • Monoisotopic Mass: 238.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.273
  • Boiling Point: 446.7°Cat760mmHg
  • Flash Point: 173.7°C
  • Refractive Index: 1.591
  • PSA: 75.99000
  • LogP: 1.16410

Cinametic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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